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Compound of Interest

Compound Name: 3,4-Difluorophenylacetonitrile

Cat. No.: B1294414

An In-depth Technical Guide to 3,4-Difluorophenylacetonitrile

This guide provides a comprehensive overview of the molecular structure, chemical properties,
and synthesis of 3,4-Difluorophenylacetonitrile, a key intermediate in the development of
pharmaceuticals and other advanced materials.

Molecular Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-
(3,4-difluorophenyl)acetonitrile.[1][2][3] The molecule consists of a difluorinated phenyl ring
attached to a cyanomethyl group.

Molecular Visualization

The following diagram illustrates the two-dimensional chemical structure of 3,4-
Difluorophenylacetonitrile.

Caption: 2D structure of 3,4-Difluorophenylacetonitrile.

Physicochemical Properties

A summary of key quantitative data for 3,4-Difluorophenylacetonitrile is presented in the
table below.
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Property Value Reference(s)
IUPAC Name 2_-(3'4- . [1][3]
difluorophenyl)acetonitrile
CAS Number 658-99-1 [1]14]
Molecular Formula CsHsF2N [1]
Molecular Weight 153.13 g/mol [3]
Appearance Clear, dark yellow liquid [4]
Density 1.244 g/mL at 25 °C [4]
Boiling Point 111 °C at 13 mmHg [4]
Flash Point 113 °C (closed cup)
Refractive Index n20/D 1.4844 [4]
SMILES C1=CC(=C(C=C1CC#N)F)F [2]
InChi Key GNPYERUNJMDEFQ- 2]

UHFFFAOYSA-N

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 3,4-
Difluorophenylacetonitrile are provided below.

Synthesis of 3,4-Difluorophenylacetonitrile

A common method for the synthesis of phenylacetonitriles is via the cyanation of a
corresponding benzyl halide. The following is a representative protocol for the synthesis of 3,4-
Difluorophenylacetonitrile from 3,4-difluorobenzyl bromide.

Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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